6-Fluoro-8-(trifluoromethyl)quinoline
Overview
Description
6-Fluoro-8-(trifluoromethyl)quinoline is a chemical compound with the molecular formula C10H5F4N . It has an average mass of 215.147 Da and a monoisotopic mass of 215.035812 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring system with a fluorine atom at the 6-position and a trifluoromethyl group at the 8-position . The canonical SMILES representation isC1=CC2=CC(=CC(=C2N=C1)C(F)(F)F)F . Physical and Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm³, a boiling point of 240.2±35.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.5 mmHg at 25°C . It has a molar refractivity of 47.2±0.3 cm³, a polar surface area of 13 Ų, and a molar volume of 154.5±3.0 cm³ .Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Trifluoromethyl Analogues : The synthesis of trifluoromethyl analogs of fluoro derivatives, including 6-fluoro-8-(trifluoromethyl)quinoline, was conducted to compare biological activities with other compounds in the same family (Jacquignon et al., 1974).
Chemical Reactions and Derivatives
- Reactivity with Nitrogen-centered Nucleophiles : The reaction of quinolines, including this compound, with nitrogen-centered nucleophiles has been studied, leading to the synthesis of new derivatives containing amino or modified amino groups (Safina et al., 2009).
- Synthesis of Tetrahydro-Cyclopenta Quinolines : The compound has been used in the synthesis of 4-aryl-8-fluoro-tetrahydro-cyclopenta[c]quinolines, showcasing its utility in complex organic syntheses (Tolstikov et al., 2014).
- Regioflexibility in Functionalization : It was used to explore regiochemical exhaustive functionalization reactions, highlighting its versatile chemical reactivity (Marull & Schlosser, 2004).
Pharmaceutical Applications
- Catalytic Hydrogenation in Drug Synthesis : It's used in the hydrogenation process to produce biologically active tetrahydroquinolines, a key intermediate for antibacterial agents (Wang et al., 2011).
- Antiviral Properties Against SARS-CoV-2 : Quinoline conjugates including this compound have shown potential against SARS-CoV-2, indicating its relevance in antiviral drug development (Seliem et al., 2021).
Properties
IUPAC Name |
6-fluoro-8-(trifluoromethyl)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F4N/c11-7-4-6-2-1-3-15-9(6)8(5-7)10(12,13)14/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YABAVCVZUGPWSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=CC(=C2N=C1)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F4N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674728 |
Source
|
| Record name | 6-Fluoro-8-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1065074-24-9 |
Source
|
| Record name | 6-Fluoro-8-(trifluoromethyl)quinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1065074-24-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluoro-8-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid](/img/structure/B1393392.png)
![4-(Dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1393397.png)
![6-(Dimethoxymethyl)-2-(trimethylsilyl)furo[3,2-b]pyridine](/img/structure/B1393400.png)
![6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one](/img/structure/B1393407.png)
